5-chloro-2-(4-fluorophenoxy)-4,6-dimethylnicotinamide

• IUPAC Name: 5-chloro-2-(4-fluorophenoxy)-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C14H12ClFN2O2/c1-7-11(13(17)19)14(18-8(2)12(7)15)20-10-5-3-9(16)4-6-10/h3-6H,1-2H3,(H2,17,19)
• InChI Key: SCRCYPGHMQSNQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)C)OC2=CC=C(C=C2)F)C(=O)N
• Molecular Formula: C14H12ClFN2O2
• Molecular Weight: 294.71 g/mol

Description

Synthesis Analysis

The synthesis of related chloro-fluoro-phenoxy compounds often involves intricate steps that include halogenation, nucleophilic substitution, and coupling reactions. For instance, the synthesis of similar compounds has been achieved through reactions involving specific chloro and fluoro precursors in the presence of catalyzing agents or specific reaction conditions designed to facilitate the formation of the desired product (Shevchenko et al., 1993).

Molecular Structure Analysis

The molecular structure of compounds closely related to 5-chloro-2-(4-fluorophenoxy)-4,6-dimethylnicotinamide, such as various chloro-fluoro-phenoxy derivatives, has been analyzed through crystallography. These studies reveal the importance of hydrogen bonding, pi-pi interactions, and the role of halogen atoms in determining the molecular geometry, stability, and electronic properties of these compounds (Boese et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of chloro-fluoro-phenoxy compounds is influenced significantly by the presence of halogen atoms, which can undergo various chemical reactions, including substitutions and coupling reactions. The electronic effects of fluorine and chlorine atoms also impact the chemical stability and reactivity of these compounds, making them suitable for further functionalization and application in complex chemical syntheses (Troegel et al., 2009).

Physical Properties Analysis

The physical properties of 5-chloro-2-(4-fluorophenoxy)-4,6-dimethylnicotinamide and related compounds, such as solubility, melting point, and stability, are crucial for their application in various domains. These properties are determined by the compound's molecular structure, particularly the halogen atoms' electronegativity and the overall molecular geometry. Studies on similar compounds have shown that these physical properties can be finely tuned by modifying the molecular structure, enabling the design of compounds with desired physicochemical characteristics (Kariuki et al., 2021).

Chemical Properties Analysis

The chemical properties of 5-chloro-2-(4-fluorophenoxy)-4,6-dimethylnicotinamide, such as its reactivity towards various chemical reagents, stability under different chemical conditions, and its potential as a building block in organic synthesis, are influenced by its unique molecular structure. The presence of fluorine and chlorine atoms contributes to its high reactivity and makes it an interesting candidate for further research and application in the synthesis of complex organic molecules (Vidhya et al., 2020).